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Compound Name: Acantrifoside E

Cat. No.: B12380048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acantrifoside E is a phenolic glycoside, a class of organic compounds characterized by a

phenolic structure linked to a glycosyl moiety. While the chemical identity of Acantrifoside E is

established, a comprehensive review of publicly available scientific literature reveals a notable

absence of research pertaining to its application in the treatment of any specific disease. This

document summarizes the available information on Acantrifoside E and related compounds,

providing context for its potential, while highlighting the significant research gap that currently

exists.

Chemical Identification
Limited information is available for Acantrifoside E, primarily from chemical databases and

suppliers.
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Identifier Information

Chemical Name
2-[2,6-dimethoxy-4-(prop-1-en-1-yl)phenoxy]-6-

(hydroxymethyl)oxane-3,4,5-triol[1]

Chemical Formula C17H24O8[1]

Compound Class Phenolic glycoside[1]

CAS Number 645414-25-1

Biological Activity of Related Compounds
While research on Acantrifoside E is not available, studies on other compounds within the

broader "Acanthoside" and "Eleutheroside" families, which are also glycosides isolated from

various plant sources, may offer some insight into potential areas of investigation. It is crucial to

note that the following information does not directly apply to Acantrifoside E and should be

considered as background context only.

Acanthoside D: This compound, also known as Eleutheroside E, has been reported to

possess antioxidant and anti-inflammatory properties.[2]

Acantrifoside A: This compound has been identified in several species of the

Eleutherococcus genus, a group of plants with a history of use in traditional medicine.[3]

The biological activities of these related compounds suggest that the chemical class to which

Acantrifoside E belongs may have therapeutic potential. However, without specific studies, the

pharmacological profile of Acantrifoside E remains unknown.

Future Research and Protocols
Given the lack of existing research, the development of application notes and experimental

protocols for Acantrifoside E in disease treatment is speculative. However, a logical workflow

for initiating such research is proposed below. This workflow outlines the foundational steps

required to elucidate the bioactivity and therapeutic potential of this compound.
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Figure 1: A generalized workflow for the initial investigation of a novel compound like
Acantrifoside E.

Conclusion

At present, there is a significant deficit of scientific data regarding the use of Acantrifoside E
for the treatment of any specific disease. The information available is limited to its chemical

identification. While related compounds have shown biological activities that could suggest

potential therapeutic avenues, these cannot be extrapolated to Acantrifoside E without direct

experimental evidence. The provided workflow serves as a roadmap for researchers interested

in exploring the pharmacological properties of this compound. Further investigation is required

to determine if Acantrifoside E has any utility in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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